alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
5-epi Emtricitabine is an epimer of Emtricitabine.
Brand Name:
Vulcanchem
CAS No.:
145986-26-1
VCID:
VC0192949
InChI:
InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m1/s1
SMILES:
C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F
Molecular Formula:
C8H10FN3O3S
Molecular Weight:
247.25 g/mol
alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
CAS No.: 145986-26-1
Impurities
VCID: VC0192949
Molecular Formula: C8H10FN3O3S
Molecular Weight: 247.25 g/mol
Purity: > 95%
| CAS No. | 145986-26-1 |
|---|---|
| Product Name | alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine |
| Molecular Formula | C8H10FN3O3S |
| Molecular Weight | 247.25 g/mol |
| IUPAC Name | 4-amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m1/s1 |
| Standard InChIKey | XQSPYNMVSIKCOC-PHDIDXHHSA-N |
| Isomeric SMILES | C1[C@@H](O[C@H](S1)CO)N2C=C(C(=NC2=O)N)F |
| SMILES | C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F |
| Canonical SMILES | C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F |
| Appearance | Off-White Solid |
| Melting Point | >166°C |
| Description | 5-epi Emtricitabine is an epimer of Emtricitabine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone |
| PubChem Compound | 454519 |
| Last Modified | Nov 11 2021 |
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